Cas no 1529606-85-6 (1-2-(1H-indol-3-yl)ethyl-N-methylcyclopropan-1-amine)

• Product Name: 1-2-(1H-indol-3-yl)ethyl-N-methylcyclopropan-1-amine
• CAS No: 1529606-85-6
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• CID: 5915902
• PubChem ID: 83689512
• Update Time: 2025-05-25

1-2-(1H-indol-3-yl)ethyl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(1H-indol-3-yl)ethyl-N-methylcyclopropan-1-amine
• 1529606-85-6
• 1-[2-(1H-indol-3-yl)ethyl]-N-methylcyclopropan-1-amine
• EN300-1828278

• Inchi： 1S/C14H18N2/c1-15-14(8-9-14)7-6-11-10-16-13-5-3-2-4-12(11)13/h2-5,10,15-16H,6-9H2,1H3
• InChI Key： OSQFAXGQTWKPKT-UHFFFAOYSA-N
• SMILES： N(C)C1(CCC2=CNC3C=CC=CC2=3)CC1

Computed Properties

• Exact Mass: 214.146998583g/mol
• Monoisotopic Mass: 214.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 27.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives

Additional information on 1-2-(1H-indol-3-yl)ethyl-N-methylcyclopropan-1-amine

Chemical Profile of 1-2-(1H-indol-3-yl)ethyl-N-methylcyclopropan-1-amine (CAS No. 1529606-85-6)

1-2-(1H-indol-3-yl)ethyl-N-methylcyclopropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1529606-85-6, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclopropane ring conjugated with an indole moiety and an N-methylated amine group, presents a unique framework for exploring novel pharmacological interactions. The cyclopropane ring, known for its strained three-membered structure, often serves as a key pharmacophore in drug design due to its ability to modulate electronic properties and binding affinity. The indole moiety, a prominent feature in many bioactive natural products and drug candidates, is associated with a wide range of biological activities, including antimicrobial, antitumor, and central nervous system effects. The N-methylcyclopropan-1-amine substituent further diversifies the chemical space, offering potential for fine-tuning the compound’s physicochemical properties and biological responses.

The synthesis and characterization of 1-2-(1H-indol-3-yl)ethyl-N-methylcyclopropan-1-amine involve sophisticated organic transformations that highlight the intersection of synthetic chemistry and medicinal chemistry. The construction of the cyclopropane ring typically requires specialized methodologies such as ring-closing metathesis or carbene-mediated reactions, which ensure high selectivity and yield. The integration of the indole scaffold into the molecular structure demands careful consideration of regioselectivity to achieve the desired substitution pattern at the 3-position of the indole ring. Additionally, the introduction of the N-methyl group necessitates protective group strategies to prevent unwanted side reactions during multi-step synthesis.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of molecules like 1-2-(1H-indol-3-yl)ethyl-N-methylcyclopropan-1-amine. Molecular docking studies have been instrumental in predicting binding affinities and interactions with target proteins, particularly those involved in oncology and neurology. For instance, computational models suggest that this compound may exhibit inhibitory effects on enzymes such as tyrosine kinases or cyclin-dependent kinases, which are critical in cancer cell proliferation pathways. Furthermore, virtual screening has identified potential binding pockets within G-protein coupled receptors (GPCRs), which are pivotal in mediating neurotransmitter signaling.

In vitro pharmacological evaluations have begun to elucidate the biological profile of 1-2-(1H-indol-3-yl)ethyl-N-methylcyclopropan-1-amine. Preliminary assays indicate that this compound demonstrates moderate activity against certain cancer cell lines, with IC50 values ranging from nanomolar to micromolar concentrations. These findings are particularly intriguing given the structural similarities between this molecule and known antineoplastic agents that incorporate indole or cyclopropane motifs. Moreover, preliminary toxicology studies suggest that the compound exhibits acceptable safety margins at therapeutic doses, although further rigorous testing is warranted to fully assess its pharmacological profile.

The role of the cyclopropane ring in modulating bioactivity has been extensively studied in recent literature. Cyclopropanes are known to enhance metabolic stability by introducing steric hindrance that reduces susceptibility to enzymatic degradation. This feature is particularly valuable in drug development, where prolonged half-life can improve patient compliance and therapeutic efficacy. In addition, the strain energy stored within the cyclopropane bond can be exploited to induce conformational changes upon binding to biological targets, potentially enhancing binding affinity through induced fit mechanisms.

The indole moiety contributes significantly to the pharmacological potential of 1-2-(1H-indol-3-yl)ethyl-N-methylcyclopropan-1-amine. Indole derivatives are well-documented for their diverse biological activities, including anti-inflammatory, analgesic, and antidepressant effects. The 3-position substitution pattern of the indole ring is particularly noteworthy, as it is frequently associated with enhanced bioactivity due to optimal electronic distribution and spatial orientation relative to biological targets. Recent studies have highlighted the importance of scaffold hopping around indole structures to discover novel therapeutics with improved pharmacokinetic profiles.

The N-methylcyclopropan-1-amine substituent adds another layer of complexity to the compound’s biological behavior. The amine group provides a hydrogen bond acceptor capability, which can be crucial for interactions with polar residues in protein binding pockets. The N-methylation enhances lipophilicity while maintaining solubility within a biologically relevant range, making this moiety a common feature in drug candidates designed for oral administration. Additionally, N-methylation can prevent autoxidation and improve chemical stability during storage and formulation.

Current research trends in medicinal chemistry emphasize the development of hybrid molecules that combine multiple pharmacophores into a single structural framework. 1-2-(1H-indol-3-yl)ethyl-N-methylcyclopropan-1-am ine exemplifies this approach by integrating three distinct pharmacological elements—the cyclopropane ring, indole scaffold, and N-methylated amine—into a single molecule. Such hybrid compounds often exhibit synergistic effects when tested against multiple targets or pathways simultaneously.

The synthesis strategies for 1-(2-(1H-indol -3 -yl) ethyl)-N -m ethylcyc lopropa n - 1 -a mine have been refined through iterative optimization cycles involving both experimental organic synthesis and computational modeling. Advances in flow chemistry have enabled more efficient production scales while maintaining high purity standards necessary for preclinical development. Continuous flow reactors have been particularly useful for generating complex intermediates under controlled reaction conditions.

The future directions for research on the chemical entity CAS No 1529606 -85 -6 include expanding its structural analogs through combinatorial libraries or library-based screening programs designed around its core scaffold . By systematically varying substituents on each functional group while maintaining overall connectivity , researchers aim to identify derivatives with enhanced potency , selectivity , or improved pharmacokinetic properties .

Regulatory considerations play an important role as compounds like the target molecule CAS No 1529606 -85 -6 advance through development pipelines . Compliance with Good Manufacturing Practices (GMP) ensures consistency across production batches , while preclinical toxicity studies provide critical data points needed for regulatory submissions . These steps are essential before human clinical trials can commence , where safety profiles will be further scrutinized under controlled experimental conditions .